N-(4-Bromophenyl)-2-{3H-imidazo[4,5-B]pyridin-2-ylsulfanyl}acetamide

• Molecular Formula: C14H11BrN4OS
• Molecular Weight: 363.23 g/mol
• IUPAC Name: N-(4-bromophenyl)-2-(1H-imidazo[4,5-b]pyridin-2-ylsulfanyl)acetamide
• InChI: InChI=1S/C14H11BrN4OS/c15-9-3-5-10(6-4-9)17-12(20)8-21-14-18-11-2-1-7-16-13(11)19-14/h1-7H,8H2,(H,17,20)(H,16,18,19)
• InChI Key: VQEQZCNYHDTJTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N=C(N2)SCC(=O)NC3=CC=C(C=C3)Br

Description

N-(4-Bromophenyl)-2-{3H-imidazo[4,5-B]pyridin-2-ylsulfanyl}acetamide is a complex organic compound with significant potential in various scientific fields. This compound is characterized by its unique structure, which includes a bromophenyl group and an imidazopyridine moiety connected via a sulfanyl-acetamide linkage. The presence of these functional groups imparts distinct chemical and biological properties to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-Bromophenyl)-2-{3H-imidazo[4,5-B]pyridin-2-ylsulfanyl}acetamide typically involves multiple steps, starting with the preparation of the imidazopyridine core. This can be achieved through cyclization reactions involving appropriate precursors. The bromophenyl group is then introduced via electrophilic aromatic substitution reactions. The final step involves the formation of the sulfanyl-acetamide linkage, which can be accomplished through nucleophilic substitution reactions using suitable thiol and acetamide derivatives.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This could include the use of high-throughput synthesis techniques, advanced purification methods, and stringent reaction conditions to ensure consistency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(4-Bromophenyl)-2-{3H-imidazo[4,5-B]pyridin-2-ylsulfanyl}acetamide can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The imidazopyridine ring can be reduced under specific conditions.

Substitution: The bromophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles like amines or thiols can be employed under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced imidazopyridine derivatives.

Substitution: Substituted bromophenyl derivatives.

Scientific Research Applications

N-(4-Bromophenyl)-2-{3H-imidazo[4,5-B]pyridin-2-ylsulfanyl}acetamide has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of advanced materials and chemical processes.

Comparison with Similar Compounds

Similar Compounds

• N-(4-Bromophenyl)acetamide
• N-(4-Bromophenyl)thiazol-2-yl-2-chloroacetamide

Uniqueness

N-(4-Bromophenyl)-2-{3H-imidazo[4,5-B]pyridin-2-ylsulfanyl}acetamide stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties. Its imidazopyridine core is particularly noteworthy for its potential interactions with biological targets, making it a valuable compound for research and development.